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Compound of Interest

Compound Name: L-Isoleucine-13C6

Cat. No.: B10830480

This guide provides essential safety, handling, and disposal protocols for L-Isoleucine-13C6, a
stable isotope-labeled amino acid. While L-Isoleucine-13C6 is not classified as a hazardous
substance, adherence to standard laboratory safety practices is crucial to ensure a safe
research environment.[1][2] This document is intended for researchers, scientists, and
professionals in drug development.

Physicochemical and Safety Data

The following table summarizes the key quantitative data for L-Isoleucine-13C6, compiled
from various safety data sheets.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10830480?utm_src=pdf-interest
https://www.benchchem.com/product/b10830480?utm_src=pdf-body
https://www.benchchem.com/product/b10830480?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/9004090m.pdf
https://www.fishersci.com/store/msds?partNumber=AC166170050&countryCode=US&language=en
https://www.benchchem.com/product/b10830480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Chemical Formula CeH13NOz2 (with 13C enrichment)

Approximately 137.16 g/mol (varies with

Molecular Weight enrichmen)

Appearance Off-white to white solid/powder
Melting Point 284 - 286 °C

Boiling Point Not determined

Flash Point Not applicable

Solubility No data available

pH 55-6.5

NFPA Ratings Health: 0, Fire: 0, Reactivity: O
HMIS Ratings Health: O, Fire: O, Reactivity: 0

Note: The molecular weight of the labeled compound will be higher than that of the natural
abundance compound.

Operational Plan: Handling and Storage
Personal Protective Equipment (PPE):

While L-Isoleucine-13C6 is not considered hazardous, the use of standard laboratory PPE is
recommended to protect against incidental contact and to maintain good laboratory practice.[2]

[3]
* Eye Protection: Wear safety glasses with side shields or chemical safety goggles.

o Hand Protection: Use standard laboratory gloves, such as nitrile or latex, to prevent skin
contact.

o Body Protection: A standard laboratory coat should be worn to protect clothing.
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» Footwear: Closed-toe shoes are required in a laboratory setting to protect against spills and
falling objects.

Handling Procedures:

e Engineering Controls: Use in a well-ventilated area. General laboratory ventilation is typically
sufficient.

e Hygiene: Avoid breathing dust. Avoid contact with eyes, skin, and clothing. Wash hands
thoroughly after handling. Do not eat, drink, or smoke in the work area.

o Spills: In case of a spill, sweep up the solid material, avoiding dust generation, and place it in
a suitable container for disposal.

Storage:
o Store in a tightly closed container in a dry and well-ventilated place.

o Stable isotopes like L-Isoleucine-13C6 are not radioactive and do not require special
storage conditions beyond those for the unlabeled compound.

Disposal Plan

As L-Isoleucine-13C6 is a stable isotope-labeled compound and not radioactive, its disposal
does not require special radiological precautions. The waste can be handled as non-hazardous
chemical waste, in accordance with local, state, and federal regulations.

Disposal Steps:

e Collection: Collect waste L-Isoleucine-13C6 and any contaminated disposable materials
(e.g., gloves, weighing paper) in a designated, clearly labeled waste container.

» Labeling: Label the waste container as "Non-hazardous chemical waste" and list the
contents.

» Disposal: Dispose of the waste through your institution's chemical waste disposal program.
Do not mix with general laboratory waste unless permitted by your institution's policies.
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Workflow for Handling and Disposal of L-Isoleucine-
13C6

Preparation

[ Review Safety Data Sheet (SDS) ]

Don Personal Protective Equipment (PPE)
(Lab coat, gloves, safety glasses)

Hangling
[Weigh L-Isoleucine-13C6 in a well-ventilated area]

[Perform experimental procedure]

Cleanup &/Disposal \ Storage
[Store remaining material in a tightly sealed container]

[Collect waste in a labeled container]

[Dispose of as non-hazardous chemical waste]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for L-
Isoleucine-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830480#personal-protective-equipment-for-
handling-l-isoleucine-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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